Cas no 39893-50-0 (2-chloro-4-isocyanato-1-(trifluoromethyl)benzene)

• Product Name: 2-chloro-4-isocyanato-1-(trifluoromethyl)benzene
• CAS No: 39893-50-0
• MF: C₈H₃ClF₃NO
• MW: 221.563731431961
• MDL: MFCD27950361
• CID: 1514859
• PubChem ID: 14368497
• Update Time: 2025-04-21

2-chloro-4-isocyanato-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-chloro-4-isocyanato-1-(trifluoromethyl)-
• 2-chloro-4-isocyanato-1-(trifluoromethyl)benzene
• SCHEMBL856525
• 39893-50-0
• 3-chloro-4-trifluoromethyl-phenyl isocyanate
• DB-192647
• EN300-1933844
• 2-chloro-4-isocyanato-1-trifluoromethyl-benzene

• MDL： MFCD27950361
• Inchi： 1S/C8H3ClF3NO/c9-7-3-5(13-4-14)1-2-6(7)8(10,11)12/h1-3H
• InChI Key： HCWZJEXQULSHSD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(F)(F)F)N=C=O

Computed Properties

• Exact Mass: 220.98559
• Monoisotopic Mass: 220.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes